2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C18H16ClNO2S/c19-17-6-2-1-4-15(17)10-18(21)20(11-14-7-9-23-13-14)12-16-5-3-8-22-16/h1-9,13H,10-12H2
• InChI Key: FVESEYNHVBXPPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)N(CC2=CSC=C2)CC3=CC=CO3)Cl
• Molecular Formula: C18H16ClNO2S
• Molecular Weight: 345.8 g/mol

Description

2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)acetamide, also known as CPFA, is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Antimicrobial Activity

The compound 2-(2-Chlorophenyl)-N-(Furan-2-ylmethyl)-N-(Thiophen-3-ylmethyl)acetamide and its derivatives have been explored for their antimicrobial properties. In a study, derivatives of this compound, synthesized using the Gewald reaction, showed notable antimicrobial activity. This points to its potential use in developing new antimicrobial agents (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

Chemical Synthesis and Characterization

The compound is involved in various chemical synthesis processes. For instance, it has been used in the aza-Piancatelli rearrangement/Michael reaction for synthesizing 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives. This demonstrates its utility in organic synthesis to create complex molecular structures with potential applications in pharmaceuticals and materials science (Reddy et al., 2012).

Crystal Structure Analysis

The compound has been studied for its crystal structure, which is crucial in understanding its physical and chemical properties. For example, a study detailed the molecular structure, highlighting intermolecular interactions and molecular orientation, which are important in material science and drug design (Saravanan, Priya, Anand, Kabilan, & Selvanayagam, 2016).

Polymer Chemistry

This compound's derivatives are also significant in polymer chemistry. A water-soluble cationic polythiophene derivative, synthesized from a similar compound, showed potential as a theranostic gene delivery vehicle, indicating applications in biotechnology and medicine (Carreon, Santos, Matson, & So, 2014).

Supercapacitor Applications

In the field of energy storage, derivatives of this compound have been explored for enhancing the capacitance properties of polymers in supercapacitors. This suggests its role in developing advanced materials for energy storage and conversion (Mo, Zhou, Ma, & Xu, 2015).